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Compound of Interest

Compound Name: Thrazarine
Cat. No.: B15565906
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential safety and logistical information for the operational disposal
of Thrazarine, a potent antitumor antibiotic. The following procedures are based on the known
reactivity of its diazo functional group and are intended to be performed by trained personnel in
a controlled laboratory setting.

Summary of Thrazarine's Properties

Thrazarine, also known as Antibiotic FR-900840, is an antitumor agent that functions by
inhibiting DNA synthesis. While its toxicity is reported to be lower than that of the structurally
similar compound azaserine, its diazo group necessitates careful handling and disposal due to
the potential for instability.[1] Key chemical and physical properties are summarized in the table
below.
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Property Value
CAS Number 120128-14-5
Molecular Formula C7H11N30O5

Antibiotic FR-900840, O-[(R)-2-Diazo-3-

Synonyms .
hydroxy-1-oxobutyl]-L-serine

Melting Point 123-125 °C

Appearance Data not available

Solubility Data not available

Boiling Point Data not available

Flash Point Data not available

Density Data not available

In-Lab Neutralization: The Preferred Disposal
Method

Due to its reactive diazo group, direct disposal of Thrazarine is not recommended. Instead, a
chemical neutralization process should be performed to degrade the diazo compound into less
hazardous substances. This procedure should be conducted in a well-ventilated fume hood,
with personnel wearing appropriate personal protective equipment (PPE), including safety
goggles, a lab coat, and chemical-resistant gloves.

Experimental Protocol: Acidic Quenching of Thrazarine

This protocol is designed for the safe decomposition of small quantities of Thrazarine.
Materials:

e Thrazarine waste

e Asuitable solvent (e.g., water or an alcohol in which Thrazarine is soluble)

o Adilute solution of a weak acid (e.g., 1 M acetic acid)
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e A suitable neutralization agent (e.g., sodium bicarbonate solution)
e Athree-necked round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

» Gas outlet connected to a bubbler or exhaust vent

e |ce bath

pH indicator paper
Procedure:

e Preparation: In a well-ventilated fume hood, dissolve the Thrazarine waste in a suitable
solvent within the three-necked flask. The concentration should be kept low.

» Cooling: Place the flask in an ice bath to control the reaction temperature.

 Acidification: Slowly add the dilute weak acid solution to the stirred Thrazarine solution using
the dropping funnel. The addition should be dropwise to control the rate of nitrogen gas
evolution.

» Monitoring: Continue the addition of the acid until the evolution of gas ceases.
» Verification: Check the pH of the solution with indicator paper to ensure it is acidic.

o Neutralization: Once the reaction is complete, slowly add a neutralizing agent, such as
sodium bicarbonate solution, until the pH is neutral.

» Final Disposal: The neutralized solution can now be disposed of as aqueous chemical waste,
in accordance with your institution's specific hazardous waste disposal guidelines.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Thrazarine.
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Preparation

Dissolve Thrazarine waste in a suitable solvent

l

Place flask in an ice bath

Neutralization

Slowly add dilute weak acid

'

Monitor for cessation of gas evolution

'

Verify acidic pH

'

Neutralize with a suitable base (e.g., sodium bicarbonate)

Final Disposal

Dispose of as aqueous chemical waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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